Trimetaphosphate ion
Overview
Description
Cyclotriphosphate(3-) is a trivalent inorganic anion obtained by removal of all three protons from cyclotriphosphoric acid.; major species at pH 7.3. It is a triphosphate ion and a trivalent inorganic anion. It is a conjugate base of a cyclotriphosphoric acid.
Scientific Research Applications
Mineralization and Dental Applications
- Mineralization Process : Trimetaphosphate ions have been observed to influence the mineral deposition process. In studies involving calcifying solutions, trimetaphosphate slowed calcium and phosphate deposition on etched enamel, leading to the formation of a compound similar to hydroxyapatite and fluorapatite (González, 1971).
- Dental Health : Research indicates that trimetaphosphate, when used as a chewing gum additive, can significantly reduce dental caries in children. The study found a reduction of 23.3% and 47.6% in proximal surface dental caries for two different trimetaphosphate gum groups compared to a non-gum group (Finn et al., 1978).
Chemical Separation and Analysis
- Metal Ion Separation : Trimetaphosphate has been explored as an elution agent in cation-exchange chromatography for the separation of various metal ions. This method showcases advantages like narrow elution peaks, minimal tailing effects, and shorter separation times (Akseli & Kutun, 1999).
- Rare Earth Element Separation : Similarly, sodium trimetaphosphate has been used in anion-exchange chromatography for separating rare earth elements and thorium. This approach provides efficient separation with clear advantages over traditional methods (Kutun & Akseli, 1999).
Prebiotic Chemistry and Origin of Life
- Role in Prebiotic Chemistry : Trimetaphosphate plays a significant role in the synthesis and phosphorylation of early Earth's biomolecules. It is involved in various reaction pathways that are fundamental to understanding the chemical evolution leading to the emergence of life (Gan, Ying, & Zhao, 2022).
Industrial and Technological Applications
- Lithium Sulfur Batteries : In the field of energy storage, sodium trimetaphosphate has been used as an additive agent in gel polymer electrolytes for lithium sulfur batteries, showing promising characteristics for enhancing battery performance (Li, Chen, Guo, & Zhong, 2015).
- Food Packaging : Trimetaphosphate has been employed as a crosslinking agent in the development of chitosan/methylcellulose composite films for environmentally friendly food packaging, showing improved antibacterial and physicochemical properties (Wang et al., 2019).
properties
CAS RN |
15705-55-2 |
|---|---|
Product Name |
Trimetaphosphate ion |
Molecular Formula |
O9P3-3 |
Molecular Weight |
236.92 g/mol |
IUPAC Name |
2,4,6-trioxido-1,3,5,2λ5,4λ5,6λ5-trioxatriphosphinane 2,4,6-trioxide |
InChI |
InChI=1S/H3O9P3/c1-10(2)7-11(3,4)9-12(5,6)8-10/h(H,1,2)(H,3,4)(H,5,6)/p-3 |
InChI Key |
AZSFNUJOCKMOGB-UHFFFAOYSA-K |
SMILES |
[O-]P1(=O)OP(=O)(OP(=O)(O1)[O-])[O-] |
Canonical SMILES |
[O-]P1(=O)OP(=O)(OP(=O)(O1)[O-])[O-] |
Origin of Product |
United States |
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